Cas no 63903-49-1 (Morphinan-3-ol,17-(2-phenylethyl)-, hydrochloride (9CI))

• Product Name: Morphinan-3-ol,17-(2-phenylethyl)-, hydrochloride (9CI)
• CAS No: 63903-49-1
• MF: C₂₄H₃₀ClNO
• MW: 383.954105854034
• CID: 516603
• PubChem ID: 5745853
• Update Time: 2025-04-19

Morphinan-3-ol,17-(2-phenylethyl)-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-3-ol,17-(2-phenylethyl)-, hydrochloride (9CI)

• Inchi： 1S/C24H29NO.ClH/c26-20-10-9-19-16-23-21-8-4-5-12-24(21,22(19)17-20)13-15-25(23)14-11-18-6-2-1-3-7-18;/h1-3,6-7,9-10,17,21,23,26H,4-5,8,11-16H2;1H/t21-,23+,24+;/m0./s1
• InChI Key： BRUIVTQOZKHRLZ-YGICXTQQSA-N
• SMILES： Cl.OC1C=CC2C[C@@H]3[C@@H]4CCCC[C@@]4(C=2C=1)CCN3CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.2018
• Monoisotopic Mass: 383.201592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Boiling Point: 515.1°Cat760mmHg
• Flash Point: 260.6°C
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans